2-((1-(3-(dimethylamino)propyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)-N-(naphthalen-1-yl)acetamide

• IUPAC Name: 2-[[1-[3-(dimethylamino)propyl]-2-oxo-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl]-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C25H30N4O2S/c1-28(2)15-8-16-29-22-14-6-5-12-20(22)24(27-25(29)31)32-17-23(30)26-21-13-7-10-18-9-3-4-11-19(18)21/h3-4,7,9-11,13H,5-6,8,12,14-17H2,1-2H3,(H,26,30)
• InChI Key: OZEALGCKSPYHHV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN1C2=C(CCCC2)C(=NC1=O)SCC(=O)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C25H30N4O2S
• Molecular Weight: 450.6 g/mol
• CAS No.: 941872-79-3

Description

The compound 2-((1-(3-(dimethylamino)propyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)-N-(naphthalen-1-yl)acetamide features a partially saturated hexahydroquinazolinone core, a thioether linkage, and an acetamide group substituted with a naphthalen-1-yl moiety. The dimethylamino propyl side chain introduces a tertiary amine, which may enhance solubility and target binding through protonation at physiological pH. This structure combines elements of rigidity (quinazolinone), lipophilicity (naphthyl group), and polarity (amide and dimethylamino groups), making it a candidate for diverse pharmacological applications .

Comparison with Similar Compounds

Core Heterocycle Modifications

• Hexahydroquinazolinone vs. Triazole Derivatives: The target compound’s hexahydroquinazolinone core contrasts with triazole-containing analogs (e.g., 2-(4-((naphthalen-1-yloxy)methyl)-1H-1,2,3-triazol-1-yl)-N-phenylacetamide from ). The quinazolinone core is partially saturated, which may confer conformational flexibility and improved metabolic stability compared to planar triazole systems.
• Thioether vs. Ether Linkages: The thioether (–S–) in the target compound replaces the ether (–O–) found in analogs like 6a-m (). This modification could alter pharmacokinetic profiles or binding interactions in biological systems .

Substituent Analysis

• Naphthalen-1-yl Group :
  The naphthyl substituent is common in analogs (e.g., 6a , 7a in –3) and contributes to π-π stacking interactions with hydrophobic protein pockets. However, the target compound’s naphthyl group is directly attached via the acetamide nitrogen, whereas in 6a-m , it is linked through an oxymethyl-triazole moiety. This difference may influence steric hindrance and binding orientation .

• Dimethylamino Propyl Side Chain: The tertiary amine in the target compound contrasts with dimethylamino groups on aromatic rings (e.g., 2-(1-(4-(dimethylamino)phenyl)-3-(naphthalen-2-yl)-3-oxopropyl)cyclohexan-1-one from ).

Physicochemical and Pharmacological Properties

Physicochemical Data

Property	Target Compound	Triazole Analog (6a)	Quinazolinone ()
Molecular Weight	~480 g/mol (estimated)	404.14 g/mol	403.25 g/mol
logP	~3.5 (predicted)	2.8 (experimental)	2.1 (experimental)
Solubility	Moderate (DMAPA enhances)	Low (due to naphthyl group)	Low (chlorophenyl substitution)
Key Functional Groups	Thioether, amide, dimethylamino	Triazole, ether, amide	Quinazolinone, dichlorophenyl

Pharmacological Implications

• Anticonvulsant Potential: Quinazolinone derivatives (e.g., N-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamide in ) exhibit anticonvulsant activity.
• Anticancer and Antimicrobial Activity: Triazole-naphthyl analogs (–3) show antimicrobial properties. The target compound’s naphthyl and dimethylamino groups could similarly interact with microbial enzymes or DNA, though its unique core may confer distinct selectivity .

Q & A

Q. Q1. What are the standard synthetic routes for this compound, and how are intermediates characterized?

The compound is synthesized via multi-step protocols. A key intermediate involves 1,3-dipolar cycloaddition between azide derivatives and alkynes, catalyzed by Cu(OAc)₂ in a tert-BuOH:H₂O (3:1) solvent system at room temperature . Characterization employs IR (to confirm –NH, C=O, and C–S stretches), NMR (¹H/¹³C for structural elucidation), and HRMS for molecular mass validation. For example, –NH peaks at ~3262–3302 cm⁻¹ (IR) and aromatic protons at δ 7.2–8.6 ppm (¹H NMR) are critical markers .

Q. Q2. How are sensitive functional groups (e.g., –NH, thioether) stabilized during synthesis?

Protecting groups like tert-butyloxycarbonyl (Boc) are avoided due to steric constraints. Instead, reaction conditions (e.g., low temperature, inert atmosphere) and rapid purification via ethyl acetate extraction followed by recrystallization in ethanol minimize oxidation of thioether (–S–) groups .

Advanced Synthetic Optimization

Q. Q3. What computational methods can optimize reaction pathways for higher yields?

Quantum chemical calculations (e.g., DFT) combined with transition state analysis predict favorable reaction coordinates. For example, ICReDD’s workflow integrates computational reaction path searches with experimental validation to reduce trial-and-error iterations. This approach identifies optimal catalysts (e.g., Cu(OAc)₂ vs. Ru-based systems) and solvent ratios .

Q. Q4. How do substituents on the naphthalen-1-yl group influence reaction kinetics?

Electron-withdrawing groups (e.g., –NO₂) on the arylacetamide moiety reduce cycloaddition yields (e.g., 6b: 68% vs. 6a: 82%) due to decreased electron density at the triazole ring. Kinetic studies via HPLC monitoring reveal slower reaction rates for nitro-substituted derivatives .

Biological Activity Profiling

Q. Q5. What in vitro assays are suitable for evaluating anticancer activity?

MTT assays using cancer cell lines (e.g., MCF-7, HeLa) assess cytotoxicity. Derivatives with –NO₂ groups (e.g., 6b, 6c) show enhanced activity due to improved membrane permeability, validated via logP calculations . Dose-response curves (IC₅₀ values) and apoptosis markers (caspase-3/7 activation) further quantify efficacy .

Q. Q6. How can structural modifications enhance target selectivity?

Introducing polar groups (e.g., –OH, –COOH) at the hexahydroquinazolin-2-one core improves solubility and reduces off-target effects. Molecular docking against kinase domains (e.g., EGFR) identifies key hydrogen bonds between the acetamide carbonyl and Lys721 residues .

Data Analysis and Reproducibility

Q. Q7. How are contradictory NMR/IR data resolved during structural validation?

For overlapping ¹H NMR peaks (e.g., δ 7.4–7.6 ppm for naphthalene protons), 2D COSY or HSQC experiments clarify spin-spin coupling. IR discrepancies (e.g., C=O stretches ±10 cm⁻¹) are addressed by comparing solvent-free KBr pellets vs. ATR methods .

Q. Q8. What strategies ensure reproducibility in scaled-up synthesis?

Strict control of stoichiometry (e.g., 1:1 azide:alkyne ratio) and catalyst loading (10 mol% Cu(OAc)₂) is critical. Automated liquid handlers standardize mixing times, while in-line FTIR monitors reaction progression .

Mechanistic and Theoretical Studies

Q. Q9. What mechanistic insights explain the role of Cu(OAc)₂ in cycloaddition?

Cu(I) intermediates (generated via in situ reduction of Cu(II)) coordinate with azide and alkyne, lowering the activation energy for triazole formation. ESR spectroscopy confirms Cu(I) species, while kinetic isotope effects (KIE) studies differentiate concerted vs. stepwise pathways .

Q. Q10. How do solvent polarity and pH influence reaction outcomes?

Polar aprotic solvents (e.g., DMF) accelerate azide formation but risk side reactions (e.g., hydrolysis). A tert-BuOH:H₂O (3:1) system balances polarity and stabilizes intermediates. pH >7 (via K₂CO₃) deprotonates naphthol derivatives, enhancing nucleophilicity .